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Compound of Interest

Compound Name: LU-002i

Cat. No.: B12383119

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

LU-002i is a potent and selective inhibitor of the β2i (LMP2) subunit of the human

immunoproteasome.[1][2][3] As an epoxyketone, it demonstrates high selectivity for the β2i

subunit over the constitutive β2c subunit, making it a valuable tool for investigating the specific

roles of the immunoproteasome in cellular processes and disease models.[2][3] This document

provides detailed protocols for the use of LU-002i in cell culture, including methods for

assessing its impact on cell viability and proteasome activity.

Quantitative Data Summary
The following table summarizes the key quantitative data for LU-002i based on in vitro assays.

Parameter Value Cell/System Reference

IC50 (β2i) 220 nM Raji cell lysates

Selectivity (β2c/β2i) 45-fold Raji cell lysates
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Signaling Pathway
LU-002i targets the ubiquitin-proteasome system, a critical pathway for protein degradation

and cellular homeostasis. Specifically, it inhibits the trypsin-like activity of the β2i subunit within

the immunoproteasome, a specialized form of the proteasome found in hematopoietic cells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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